molecular formula C26H24N2O4S B281344 4-isopropyl-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide

4-isopropyl-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide

Cat. No.: B281344
M. Wt: 460.5 g/mol
InChI Key: LQILYCUKHKWPHR-NFFVHWSESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-isopropyl-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide, also known as INH14, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound has been synthesized using a variety of methods, and its mechanism of action has been extensively studied. INH14 has shown promising results in various scientific research applications, including cancer treatment and neuroprotection.

Scientific Research Applications

4-isopropyl-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has shown promising results in various scientific research applications. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to enhance the efficacy of chemotherapy drugs. In neuroprotection, this compound has been shown to protect neurons from oxidative stress and reduce inflammation. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

4-isopropyl-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide is a potent inhibitor of the protein kinase CK2. CK2 is a serine/threonine kinase that plays a crucial role in various cellular processes, including cell proliferation, survival, and apoptosis. This compound binds to the ATP-binding site of CK2 and inhibits its activity. This inhibition leads to the downregulation of various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways, which are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound inhibits cell growth and induces apoptosis. It also reduces the expression of various oncogenes and increases the expression of tumor suppressor genes. In neurons, this compound protects against oxidative stress and reduces inflammation. It also promotes the growth and differentiation of neural stem cells.

Advantages and Limitations for Lab Experiments

4-isopropyl-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has several advantages for lab experiments. It is a small molecule inhibitor that is easy to synthesize and has a high potency. It also has a specific target, CK2, which makes it a useful tool for studying the role of CK2 in various cellular processes. However, this compound has some limitations. It has poor solubility in water, which can make it difficult to use in some experiments. It also has some toxicity, which can limit its use in certain cell types.

Future Directions

There are several future directions for the study of 4-isopropyl-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide. One direction is to further explore its potential therapeutic applications, particularly in cancer treatment and neuroprotection. Another direction is to study its mechanism of action in more detail, including its effects on downstream signaling pathways. Additionally, the synthesis of analogs of this compound may lead to the discovery of more potent inhibitors of CK2.

Synthesis Methods

4-isopropyl-N-(3-(2-methoxyanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been synthesized using several methods, including the reaction of 4-isopropylbenzenesulfonyl chloride with 2-methoxyaniline, followed by the reaction of the resulting compound with 4-hydroxy-1-naphthaldehyde. Another method involves the reaction of 2-methoxyaniline with 4-hydroxy-1-naphthaldehyde in the presence of 4-isopropylbenzenesulfonyl chloride. The compound has also been synthesized using a one-pot reaction of 2-methoxyaniline, 4-hydroxy-1-naphthaldehyde, and 4-isopropylbenzenesulfonyl chloride.

Properties

Molecular Formula

C26H24N2O4S

Molecular Weight

460.5 g/mol

IUPAC Name

(NZ)-N-[3-(2-methoxyanilino)-4-oxonaphthalen-1-ylidene]-4-propan-2-ylbenzenesulfonamide

InChI

InChI=1S/C26H24N2O4S/c1-17(2)18-12-14-19(15-13-18)33(30,31)28-23-16-24(26(29)21-9-5-4-8-20(21)23)27-22-10-6-7-11-25(22)32-3/h4-17,27H,1-3H3/b28-23-

InChI Key

LQILYCUKHKWPHR-NFFVHWSESA-N

Isomeric SMILES

CC(C)C1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC=C4OC

SMILES

CC(C)C1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC=C4OC

Canonical SMILES

CC(C)C1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC=C4OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.